![molecular formula C20H22FN3O3S2 B2874846 6-Acetyl-2-(4-((4-fluorophenyl)thio)butanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 922870-94-8](/img/structure/B2874846.png)
6-Acetyl-2-(4-((4-fluorophenyl)thio)butanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
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Description
6-Acetyl-2-(4-((4-fluorophenyl)thio)butanamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H22FN3O3S2 and its molecular weight is 435.53. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Antimicrobial Activity
Research involving the synthesis of thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives has demonstrated potential antimicrobial activities. These compounds, developed through various synthetic routes, have been evaluated for their efficacy against a range of microbial species, indicating their significance in the development of new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).
Fluorescence and Sensing Applications
Another area of application includes the synthesis of polycyclic compounds containing the thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole fragment, which shows pronounced UV fluorescence. This property could be leveraged in developing fluorescent probes or sensors for biological and chemical analyses (Dotsenko et al., 2021).
Antiviral Research
Derivatives of thieno[2,3-c]pyridine have also been synthesized as analogues for antiviral drugs. Some of these compounds have shown interesting activity against SARS-COV-2 and Avian Influenza H5N1 viruses, highlighting their potential in antiviral drug development (Abu-Zaied, Elgemeie, & Mahmoud, 2021).
Anticancer Activity
The synthesis of new thiophene, thiazolyl-thiophene, and thienopyridine derivatives has been explored for their anticancer activities. Through various synthetic pathways, these compounds have been tested for in vitro cytotoxicity, showing good inhibitory activity against several cancer cell lines. This research path offers a promising avenue for the development of novel anticancer therapies (Atta & Abdel‐Latif, 2021).
properties
IUPAC Name |
6-acetyl-2-[4-(4-fluorophenyl)sulfanylbutanoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3O3S2/c1-12(25)24-9-8-15-16(11-24)29-20(18(15)19(22)27)23-17(26)3-2-10-28-14-6-4-13(21)5-7-14/h4-7H,2-3,8-11H2,1H3,(H2,22,27)(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOQZOPGERZQCMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCCSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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